Cas no 178452-11-4 (Benzenamine, 2-chloro-4-ethoxy-)

• Product Name: Benzenamine, 2-chloro-4-ethoxy-
• CAS No: 178452-11-4
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 1366320
• PubChem ID: 10487388
• Update Time: 2025-11-02

Benzenamine, 2-chloro-4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-4-ethoxy-
• 2-chloro-4-ethoxyaniline
• 2-chloro-4-ethoxybenzenaMine
• DTXSID20440661
• AKOS011392050
• Y14111
• BS-53322
• 178452-11-4
• SCHEMBL1876235

• Inchi： 1S/C8H10ClNO/c1-2-11-6-3-4-8(10)7(9)5-6/h3-5H,2,10H2,1H3
• InChI Key： XSTNAUAXJUJNAK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N)OCC

Computed Properties

• Exact Mass: 171.0452
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on Benzenamine, 2-chloro-4-ethoxy-

Comprehensive Overview of Benzenamine, 2-chloro-4-ethoxy- (CAS No. 178452-11-4): Properties, Applications, and Industry Insights

Benzenamine, 2-chloro-4-ethoxy- (CAS No. 178452-11-4) is a specialized organic compound widely recognized for its role in fine chemical synthesis and pharmaceutical intermediates. This aromatic amine derivative, featuring a chloro and ethoxy substituent, exhibits unique reactivity patterns that make it valuable in heterocyclic chemistry and agrochemical formulations. With increasing interest in sustainable synthesis methods and green chemistry, researchers are exploring its potential in catalytic transformations and bio-based material development.

The molecular structure of 2-chloro-4-ethoxybenzenamine combines electron-donating (-OEt) and electron-withdrawing (-Cl) groups, creating a versatile scaffold for cross-coupling reactions such as Buchwald-Hartwig amination. Recent studies highlight its utility in constructing pharmaceutical building blocks, particularly for antiviral agents and non-steroidal anti-inflammatory drugs (NSAIDs). Industry trends show growing demand for this intermediate in high-value specialty chemicals, driven by innovations in precision medicine and crop protection technologies.

Analytical characterization of CAS No. 178452-11-4 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with purity standards exceeding 98% for most industrial applications. Environmental considerations have prompted development of waste-minimized synthesis routes, aligning with REACH compliance and circular economy principles. The compound's stability profile makes it suitable for flow chemistry processes, a key focus area in modern continuous manufacturing systems.

Emerging applications include its use as a precursor for organic electronic materials, particularly in OLED intermediates and photovoltaic additives. Patent analysis reveals increasing activity around derivatization methods to enhance its performance in energy storage systems. Safety assessments confirm its compatibility with industrial hygiene standards when handled under controlled conditions, with proper PPE protocols and engineering controls.

Market intelligence indicates steady growth for chloro-ethoxy substituted anilines in Asia-Pacific regions, fueled by expansion in contract research organizations and generic drug manufacturing. Technical discussions frequently address selective functionalization challenges and regioselective substitution optimization. The compound's structure-activity relationships continue to attract academic interest, particularly in computational chemistry studies predicting novel reaction pathways.

Quality control specifications for Benzenamine, 2-chloro-4-ethoxy- emphasize strict limits on heavy metal impurities and residual solvents, reflecting pharmaceutical-grade requirements. Storage recommendations typically suggest inert atmosphere protection to maintain stability. Recent process innovations have reduced production costs through catalyst recycling and solvent recovery systems, addressing both economic and environmental sustainability concerns.

Future research directions may explore its potential in bioconjugation chemistry for targeted drug delivery systems, as well as modifications for advanced material science applications. The compound's balanced lipophilicity parameters (logP ~2.1) make it particularly interesting for medicinal chemistry optimization projects. Industry collaborations are actively investigating scalable synthetic routes to meet growing demand while maintaining cost-efficiency and process safety standards.